Agglomerin C
Overview
Description
Agglomerin C is a natural product found in Pantoea agglomerans with data available.
Scientific Research Applications
Biosynthesis of Agglomerins
- Research has explored the biosynthesis of agglomerins, focusing on agglomerin A, which may provide insights into the biosynthetic processes of other agglomerins like agglomerin C. The study on agglomerin A involved the stereospecific incorporation of pro-R- and pro-S-hydrogens at sn-C-3 of glycerol into its structure, indicating complex biosynthetic pathways (Mashimo et al., 2004).
Agglomeration Research
- Agglomeration research, while not specific to agglomerin C, provides a broader context for understanding the geographic concentration of economic activity, which could be relevant for the production and distribution of agglomerin C (McCann & Folta, 2008).
Agglomerin C Isolation and Characterization
- Agglomerins A, B, C, and D were isolated from Enterobacter agglomerans, and their structures and activities against various bacteria were studied. This study lays the foundation for understanding the chemical nature and potential applications of agglomerin C (Shoji et al., 1989).
Applications in Medicine and Biology
- Silver nanoparticles, including agglomerated forms, have medical applications such as wound dressings and bone substitute biomaterials. The study of their uptake and distribution in human mesenchymal stem cells provides insights into their biological interactions, which could be relevant for agglomerin C research (Greulich et al., 2011).
Agglomeration in Pharmaceutical Technology
- Research on the agglomeration of cellulose derivatives and its applications in creating instant gum-based food thickeners could inform similar processes in the production or formulation of agglomerin C (Lee & Yoo, 2021).
Agglomeration Research in Economic Geography
- Understanding the agglomeration effects on regional R&D productivity could be relevant for research facilities and industries involved in the production or research of agglomerin C (Varga et al., 2014).
properties
CAS RN |
125620-72-6 |
|---|---|
Product Name |
Agglomerin C |
Molecular Formula |
C17H26O4 |
Molecular Weight |
294.391 |
IUPAC Name |
3-dodecanoyl-4-hydroxy-5-methylidenefuran-2-one |
InChI |
InChI=1S/C17H26O4/c1-3-4-5-6-7-8-9-10-11-12-14(18)15-16(19)13(2)21-17(15)20/h19H,2-12H2,1H3 |
InChI Key |
GEDHKRLYHDTFLB-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCC(=O)C1=C(C(=C)OC1=O)O |
synonyms |
agglomerin C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
